Cas no 1212830-76-6 (2-[(1R)-1-Aminoethyl]-4-pyridinecarbonitrile)

• Product Name: 2-[(1R)-1-Aminoethyl]-4-pyridinecarbonitrile
• CAS No: 1212830-76-6
• MF: C₈H₉N₃
• MW: 147.177160978317
• CID: 5806120
• PubChem ID: 55263345
• Update Time: 2025-07-15

2-[(1R)-1-Aminoethyl]-4-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(1R)-1-Aminoethyl]-4-pyridinecarbonitrile
• (R)-2-(1-Aminoethyl)isonicotinonitrile
• 1212830-76-6
• AKOS006304180
• 2-[(1R)-1-aminoethyl]pyridine-4-carbonitrile
• EN300-6767245

• Inchi： 1S/C8H9N3/c1-6(10)8-4-7(5-9)2-3-11-8/h2-4,6H,10H2,1H3/t6-/m1/s1
• InChI Key： XMFZFNMSHBTSHV-ZCFIWIBFSA-N
• SMILES： C1([C@H](N)C)=NC=CC(C#N)=C1

Computed Properties

• Exact Mass: 147.079647300g/mol
• Monoisotopic Mass: 147.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 248.6±30.0 °C(Predicted)
• pka: 8.60±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-[(1R)-1-Aminoethyl]-4-pyridinecarbonitrile

Introduction to 2-[(1R)-1-Aminoethyl]-4-pyridinecarbonitrile (CAS No. 1212830-76-6)

2-[(1R)-1-Aminoethyl]-4-pyridinecarbonitrile, identified by its Chemical Abstracts Service (CAS) number 1212830-76-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine derivative class, characterized by a nitrile functional group and an amine-substituted ethyl chain, which contributes to its unique chemical properties and potential biological activities. The (1R)-configuration of the aminoethyl side chain underscores its stereochemical specificity, a critical factor in drug design and development.

The structural motif of 2-[(1R)-1-Aminoethyl]-4-pyridinecarbonitrile positions it as a versatile intermediate in the synthesis of more complex pharmacophores. The pyridine ring, a common scaffold in bioactive molecules, interacts favorably with biological targets such as enzymes and receptors due to its ability to form hydrogen bonds and hydrophobic interactions. The presence of the nitrile group enhances electrophilicity, making it a valuable precursor for further functionalization via nucleophilic addition reactions. Additionally, the chiral center at the (1R)-1-aminoethyl moiety introduces enantioselectivity, which is increasingly recognized as a key determinant of drug efficacy and safety.

In recent years, the demand for enantiomerically pure compounds has surged in drug discovery pipelines, driven by the realization that stereoisomers can exhibit markedly different pharmacological profiles. 2-[(1R)-1-Aminoethyl]-4-pyridinecarbonitrile exemplifies this trend, as its stereochemistry is precisely controlled during synthesis. This precision is achieved through advanced chiral catalytic methods, such as asymmetric hydrogenation or resolution techniques, which ensure high enantiomeric purity. Such advancements are pivotal in minimizing off-target effects and optimizing therapeutic outcomes.

The compound’s potential applications extend beyond mere intermediates; it has been explored in the development of novel therapeutic agents targeting neurological disorders, cancer, and infectious diseases. For instance, pyridine-based scaffolds are frequently incorporated into kinase inhibitors and G-protein coupled receptor (GPCR) modulators due to their favorable pharmacokinetic properties. The nitrile group’s reactivity allows for facile derivatization into amides or carboxylic acids, expanding its utility in constructing bioactive molecules with tailored solubility and metabolic stability.

Recent studies have highlighted the role of 2-[(1R)-1-Aminoethyl]-4-pyridinecarbonitrile in designing small-molecule probes for biochemical assays. Its ability to serve as a precursor for fluorescent or radiolabeled derivatives makes it an attractive candidate for high-throughput screening (HTS) campaigns. By leveraging its structural features, researchers can develop sensitive tools to interrogate enzyme mechanisms or identify new drug candidates efficiently. This aligns with broader trends in drug discovery toward more efficient and data-driven approaches.

The synthesis of 2-[(1R)-1-Aminoethyl]-4-pyridinecarbonitrile involves multi-step organic transformations that require meticulous optimization to ensure high yield and purity. Key steps typically include condensation reactions to form the pyridinecarbonitrile core, followed by stereocontrolled introduction of the aminoethyl group via chiral auxiliaries or catalysts. Advances in flow chemistry have further refined these processes, enabling scalable production under controlled conditions. Such innovations are essential for bridging the gap between laboratory-scale synthesis and industrial manufacturing.

The compound’s physicochemical properties, including solubility and stability, are critical considerations in pharmaceutical development. The pyridine ring contributes to hydrophobicity, while the polar nitrile group enhances solubility in polar solvents. These characteristics influence formulation strategies, determining whether oral or parenteral administration is more suitable. Additionally, stability under various storage conditions must be assessed to ensure shelf-life integrity.

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have stringent guidelines for novel chemical entities entering clinical trials. 2-[(1R)-1-Aminoethyl]-4-pyridinecarbonitrile, as a key intermediate or building block, must undergo rigorous preclinical testing to demonstrate safety and efficacy before being incorporated into drug candidates. This includes toxicity studies, pharmacokinetic assessments, and interaction profiling with biological targets.

The role of computational chemistry in optimizing derivatives of 2-[(1R)-1-Aminoethyl]-4-pyridinecarbonitrile cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities and optimize lead structures before experimental validation. By integrating virtual screening with experimental synthesis, drug discovery efforts become more targeted and cost-effective. This interdisciplinary approach underscores the importance of collaboration between chemists, biologists, and computational scientists.

In conclusion,2-[(1R)-1-Aminoethyl]-4-pyridinecarbonitrile (CAS No. 1212830-76-6) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and functional versatility. Its applications span from intermediate synthesis to active pharmaceutical ingredient (API) development, driven by ongoing research into its biological potential. As methodologies for stereochemical control and synthetic efficiency continue to evolve, this compound will likely remain at the forefront of medicinal chemistry innovation.